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Compound of Interest

Compound Name: Stearamidoethyl diethylamine

Cat. No.: B101474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Stearamidoethyl diethylamine is a cationic surfactant that functions as a hair conditioning

and antistatic agent.[1][2][3][4][5] As an amidoamine, it becomes cationic in acidic formulations,

enabling it to interact with the negatively charged surface of the hair cuticle. This interaction is

central to its conditioning effects, which include improved combability, softness, and reduced

static. These application notes provide a comprehensive overview of the use of

Stearamidoethyl diethylamine in hair conditioning research, including formulation guidelines,

experimental protocols for performance evaluation, and a proposed mechanism of action.

Due to a lack of publicly available quantitative performance data for Stearamidoethyl
diethylamine, data for the closely related and extensively studied amidoamine,

Behenamidopropyl Dimethylamine (BAPDMA), is presented for illustrative purposes.[6]

Researchers can adapt the provided protocols to evaluate formulations containing

Stearamidoethyl diethylamine.

Chemical and Physical Properties
Stearamidoethyl diethylamine is the reaction product of stearic acid and N,N-

diethylethylenediamine.[7] Key properties are summarized in the table below.
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Property Value Reference

INCI Name Stearamidoethyl Diethylamine [1]

CAS Number 16889-14-8 [7]

Functions Antistatic, Hair Conditioning [1][2][3][4][5]

Solubility Water Soluble [7]

Form Waxy Solid

Formulation Guidelines
Stearamidoethyl diethylamine is typically used in rinse-off hair conditioners, hair masks, and

conditioning shampoos. For optimal performance, the formulation's pH should be in the acidic

range (typically pH 3.5-5.5) to ensure the protonation of the amine group, rendering the

molecule cationic.

Parameter Recommendation

Usage Level 0.5% - 5.0% by weight

pH of Final Formulation 3.5 - 5.5

Processing
Add to the heated water phase of the

formulation

Quantitative Performance Data (Illustrative)
The following tables present typical performance data for an amidoamine-based hair

conditioner, using Behenamidopropyl Dimethylamine (BAPDMA) as an example.[6] These

metrics are key indicators of conditioning performance.

Table 1: Wet Combing Force Reduction[6]
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Formulation Active Matter (%)
Mean Combing
Force (N)

% Reduction vs.
Control

Control (no

conditioner)
0 2.5 0%

Conditioner with

BAPDMA
2.0 0.8 68%

Conditioner with

Cetrimonium Chloride
2.0 1.0 60%

Table 2: Sensory Panel Evaluation (Half-Head Test)[6]

Rating on a scale of 1 (poor) to 5 (excellent).

Attribute
Conditioner with BAPDMA
(2.0%)

Conditioner with
Cetrimonium Chloride
(2.0%)

Wet Feel 4.5 4.0

Wet Detangling 4.8 4.2

Dry Feel 4.6 4.1

Dry Combing 4.7 4.3

Shine 4.2 4.0

Reduced Fly-away 4.5 4.0

Experimental Protocols
Protocol 1: Evaluation of Combing Force Reduction
This protocol measures the force required to comb through a standardized hair tress after

treatment with a conditioning formulation.

Materials:
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Standard hair tresses (virgin or bleached)

Tensile tester with a comb attachment

Conditioner formulation with Stearamidoethyl diethylamine

Control formulation (without conditioning agent)

Constant temperature water bath

Drying chamber with controlled humidity

Procedure:

Baseline Measurement: Wet a hair tress with deionized water at 37°C. Mount the tress in the

tensile tester and record the force required to comb through it 10 times. Calculate the

average combing force.

Treatment: Apply a standardized amount (e.g., 0.5 g) of the test conditioner to the wet tress.

Gently massage for 1 minute to ensure even distribution.

Rinsing: Rinse the tress under running deionized water (37°C) for 1 minute.

Post-Treatment Measurement: Mount the wet tress in the tensile tester and record the

combing force over 10 passes. Calculate the average combing force.

Data Analysis: Calculate the percentage reduction in combing force compared to the

baseline measurement.

Protocol 2: Sensory Evaluation using Half-Head Test
This protocol uses a trained sensory panel to evaluate the performance of a conditioner on

human subjects.

Materials:

Test conditioner with Stearamidoethyl diethylamine

Control or benchmark conditioner
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Human subjects with appropriate hair type

Professional salon setup

Standardized evaluation questionnaires

Procedure:

Panelist Training: Train a panel of 10-15 individuals to identify and rate key hair attributes

(e.g., wet feel, detangling, dry feel, shine, frizz).

Hair Washing: Wash the subject's hair with a clarifying shampoo.

Application: Divide the hair into two sections. Apply the test conditioner to one side and the

control/benchmark conditioner to the other.

Evaluation (Wet Stage): Panelists evaluate and score the wet hair attributes for each side.

Rinsing and Drying: Rinse both sides thoroughly and dry the hair using a standardized

method.

Evaluation (Dry Stage): Panelists evaluate and score the dry hair attributes for each side.

Data Analysis: Statistically analyze the scores to determine significant differences between

the test and control formulations.[5][8][9]

Protocol 3: Measurement of Deposition on Hair
This protocol quantifies the amount of conditioner deposited on the hair surface.

Materials:

Hair tresses

Test conditioner containing Stearamidoethyl diethylamine

Solvent for extraction (e.g., chloroform:methanol mixture)

Analytical technique for quantification (e.g., LC-MS, GC-MS)
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Standard solutions of Stearamidoethyl diethylamine

Procedure:

Treatment: Treat a pre-weighed hair tress with a known amount of the test conditioner as

described in Protocol 1.

Extraction: Place the treated and rinsed hair tress in a sealed container with the extraction

solvent. Agitate for a specified period (e.g., 24 hours) to extract the deposited conditioner.

Analysis: Analyze the solvent extract using a suitable analytical technique to determine the

concentration of Stearamidoethyl diethylamine.

Quantification: Calculate the total amount of Stearamidoethyl diethylamine extracted from

the hair tress and express it as a concentration per unit weight of hair (e.g., µg/g of hair). An

alternative method involves analyzing the rinse water to determine the amount of substance

not deposited.[10]

Visualizations
Proposed Mechanism of Action
The conditioning effect of Stearamidoethyl diethylamine is primarily based on its electrostatic

interaction with the hair fiber.
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Caption: Proposed mechanism of Stearamidoethyl diethylamine on hair.

Experimental Workflow for Performance Evaluation
The following diagram illustrates a typical workflow for evaluating a hair conditioner formulation

containing Stearamidoethyl diethylamine.
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Caption: Workflow for hair conditioner performance evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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